![molecular formula C8H9BrClN B1601264 4-Bromo-2-chloro-N,N-dimethylaniline CAS No. 50638-51-2](/img/structure/B1601264.png)
4-Bromo-2-chloro-N,N-dimethylaniline
Overview
Description
“4-Bromo-2-chloro-N,N-dimethylaniline” is a chemical compound with the molecular formula C8H9BrClN . It’s a derivative of aniline, which is an organic compound consisting of a phenyl group attached to an amino group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with bromine (Br), chlorine (Cl), and a dimethylamino group (N(CH3)2) attached to it . The exact positions of these substituents on the benzene ring can vary, leading to different isomers.Mechanism of Action
Target of Action
It is used as an internal standard in the determination of iodine present as iodide (as in pharmaceuticals), iodate (as in iodized table salt) and covalently bound to organic compounds (as in milk and vegetables) .
Mode of Action
As an internal standard, it likely interacts with its targets through chemical reactions or binding events, facilitating the accurate measurement of iodine concentrations in various substances .
Biochemical Pathways
It’s possible that it may interact with pathways related to iodine metabolism or transport, given its use in iodine determination .
Advantages and Limitations for Lab Experiments
One advantage of using 4-Bromo-2-chloro-N,N-dimethylaniline in lab experiments is its ease of synthesis. It is also readily available and relatively inexpensive. However, one limitation is that it has limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 4-Bromo-2-chloro-N,N-dimethylaniline. One area of research could be to further explore its potential use as an organic semiconductor material in electronic devices. Another area of research could be to investigate its use in the synthesis of other organic compounds with potential applications in the pharmaceutical industry. Additionally, more studies could be conducted to better understand its mechanism of action and potential biochemical and physiological effects.
Scientific Research Applications
4-Bromo-2-chloro-N,N-dimethylaniline has been used in various scientific research applications. It has been studied for its potential use as an organic semiconductor material in electronic devices such as organic field-effect transistors and organic light-emitting diodes. It has also been used as a building block in the synthesis of other organic compounds.
Properties
IUPAC Name |
4-bromo-2-chloro-N,N-dimethylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrClN/c1-11(2)8-4-3-6(9)5-7(8)10/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKPXCBIUESSICA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20505224 | |
Record name | 4-Bromo-2-chloro-N,N-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20505224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50638-51-2 | |
Record name | 4-Bromo-2-chloro-N,N-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20505224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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